3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-1-(4-methylbenzenesulfonyl)urea

• IUPAC Name: (3Z)-1-(4-methylphenyl)sulfonyl-3-(3-methyl-1,3-thiazol-2-ylidene)urea
• InChI: InChI=1S/C12H13N3O3S2/c1-9-3-5-10(6-4-9)20(17,18)14-11(16)13-12-15(2)7-8-19-12/h3-8H,1-2H3,(H,14,16)/b13-12-
• InChI Key: BMGYZSQSASXYTH-SEYXRHQNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N=C2N(C=CS2)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)/N=C\2/N(C=CS2)C
• Molecular Formula: C12H13N3O3S2
• Molecular Weight: 311.4 g/mol

Description

3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-1-(4-methylbenzenesulfonyl)urea is a useful research compound. Its molecular formula is C12H13N3O3S2 and its molecular weight is 311.37. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally similar to 3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-1-(4-methylbenzenesulfonyl)urea have been studied for their antimicrobial properties. For example, derivatives including 1-{N[(2R)-2-(-2-oxoindolin-3-ylidene)-4-oxo-1,3-thiazolidin-3-yl]-3-(4-substituted-thiazol-2yl)ureas have demonstrated antimicrobial activities, highlighting the potential of this class of compounds in the development of new antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2010).

Antitumor Activities

Novel derivatives like 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea have been synthesized and shown to possess promising antitumor activities. These findings suggest that compounds within this chemical framework, including 3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-1-(4-methylbenzenesulfonyl)urea, could be valuable in the development of anticancer therapies (Ling, Xin, Zhong, & Jian‐xin, 2008).

Inhibition of HIV-1 Reverse Transcriptase

Derivatives of this compound class have been designed and synthesized for the inhibition of HIV-1 Reverse Transcriptase (RT), an enzyme critical in the replication of the Human Immunodeficiency Virus. These studies underscore the compound's potential role in HIV research and treatment strategies (Meleddu et al., 2016).

Tautomerism and Structural Studies

Investigations into the tautomerism of related compounds, such as (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide, contribute to a deeper understanding of their chemical properties and potential applications in various fields of research, including materials science and drug development (Li et al., 2014).

Mechanism of Action

Thiazoles

are a type of heterocyclic organic compound that has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .